molecular formula C12H9ClN2O3 B8559149 4-[(4-Chlorophenyl)methoxy]-3-nitropyridine CAS No. 882681-74-5

4-[(4-Chlorophenyl)methoxy]-3-nitropyridine

Cat. No.: B8559149
CAS No.: 882681-74-5
M. Wt: 264.66 g/mol
InChI Key: BEQUMMSSJGCBGL-UHFFFAOYSA-N
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Description

4-[(4-Chlorophenyl)methoxy]-3-nitropyridine is a useful research compound. Its molecular formula is C12H9ClN2O3 and its molecular weight is 264.66 g/mol. The purity is usually 95%.
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Properties

CAS No.

882681-74-5

Molecular Formula

C12H9ClN2O3

Molecular Weight

264.66 g/mol

IUPAC Name

4-[(4-chlorophenyl)methoxy]-3-nitropyridine

InChI

InChI=1S/C12H9ClN2O3/c13-10-3-1-9(2-4-10)8-18-12-5-6-14-7-11(12)15(16)17/h1-7H,8H2

InChI Key

BEQUMMSSJGCBGL-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1COC2=C(C=NC=C2)[N+](=O)[O-])Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

In accordance with the same procedures as in Preparation 2, except for using 4-chloro-3-nitropyridine prepared in Step 1 of Preparation 1 and 4-chlorobenzyl alcohol, the titled compound was obtained as a white solid. (Yield: 78.0%)
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